N-(4-pyridinylmethyl)-N-[4-(2-thienylmethoxy)benzyl]amine

• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-(pyridin-4-ylmethyl)-1-[4-(thiophen-2-ylmethoxy)phenyl]methanamine
• InChI: InChI=1S/C18H18N2OS/c1-2-18(22-11-1)14-21-17-5-3-15(4-6-17)12-20-13-16-7-9-19-10-8-16/h1-11,20H,12-14H2
• InChI Key: JUABFTKIFWNJOO-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)COC2=CC=C(C=C2)CNCC3=CC=NC=C3

Description

N-(4-pyridinylmethyl)-N-[4-(2-thienylmethoxy)benzyl]amine, commonly known as PTM or PTM-BZA, is a chemical compound that has received significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of PTM-BZA is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. PTM-BZA has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the regulation of inflammation and pain. It has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress and inflammation.
Biochemical and Physiological Effects
PTM-BZA has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In cell-based assays, PTM-BZA has been found to inhibit the proliferation and migration of cancer cells, induce apoptosis, and reduce the production of inflammatory cytokines. In animal models, PTM-BZA has been shown to alleviate pain and inflammation, improve cognitive function, and protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

PTM-BZA has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, PTM-BZA also has some limitations, such as its relatively high cost and limited availability. Additionally, PTM-BZA may exhibit different effects in different cell types or animal models, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on PTM-BZA. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to optimize its pharmacokinetic and pharmacodynamic properties for better efficacy and safety. Additionally, PTM-BZA can be used as a starting point for the development of new compounds with improved properties and applications. Finally, PTM-BZA can be utilized for the development of novel materials with unique properties for various applications.

Synthesis Methods

The synthesis of PTM-BZA involves the reaction of 4-(2-thienylmethoxy)benzyl chloride with 4-pyridinemethanamine in the presence of a base such as triethylamine or sodium hydride. The resulting product is then purified through column chromatography to obtain pure PTM-BZA. This method has been optimized to achieve high yields and purity of PTM-BZA, making it suitable for large-scale synthesis.

Scientific Research Applications

PTM-BZA has been extensively studied for its potential applications in various fields. In medicinal chemistry, PTM-BZA has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. In drug discovery, PTM-BZA has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles. In material science, PTM-BZA has been utilized for the synthesis of novel organic materials with unique properties such as high conductivity and optical activity.